Cas no 107937-01-9 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-amino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)-)

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-amino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)- structure
107937-01-9 structure
Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-amino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)-
CAS No:107937-01-9
MF:C10H12N2O3S
MW:240.278881072998
CID:1184916
PubChem ID:10220388
Update Time:2025-04-20

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-amino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)- Chemical and Physical Properties

Names and Identifiers

    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-amino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)-
    • (6R,7R)-7-amino-3-[(E)-1-propen-1-yl]-3-cephem-4-carboxylic acid
    • Cefprozil EP impurity F
    • CEFPROZIL IMPURITY F [EP IMPURITY]
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-amino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)-
    • 4ZE15V22RD
    • AKOS015964988
    • (6R,7R)-7-Amino-8-oxo-3-(1-propenyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid; Cefprozil intermediate; Cefprozil main-ring
    • AKOS025149355
    • 7-Amino-8-oxo-3-((1E)-prop-1-enyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, (6R,7R)-
    • BCP10063
    • H11004
    • Cefprozil monohydrate impurity F [EP]
    • DTXSID20148332
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-AMINO-8-OXO-3-(1-PROPENYL)-, (6R-(3(E),6.ALPHA.,7.BETA.))-
    • (6R,7R)-7-Amino-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
    • DE(2-amino-2-(4-hydroxyphenyl)acetyl)cefprozil, (E)-
    • AMY27770
    • 107937-01-9
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-amino-8-oxo-3-(1-propenyl)-, (6R-(3(E),6alpha,7beta))-
    • (6R,7R)-7-Amino-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • AC-1879
    • (6R,7R)-7-Amino-8-oxo-3-(1-propenyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-amino-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 106447-44-3
    • UNII-4ZE15V22RD
    • HY-138179
    • (6R,7R)-7-Amino-8-oxo-3-[(1E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Cefprozil impurity F [EP]
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-aMino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)-
    • 7 Apra
    • 7-APRA
    • CEFPROZIL MONOHYDRATE IMPURITY F [EP IMPURITY]
    • 120709-09-3
    • A892112
    • Q27260710
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-amino-8-oxo-3-(1E)-1-propen-1-yl-, (6R,7R)-
    • AS-15055
    • (6R,7R)-7-amino-8-oxo-3-(1-propenyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carbo
    • (6R,7R)-7-Amino-8-oxo-3-((1E)-prop-1-enyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • CS-0145730
    • MDL: MFCD08458212
    • Inchi: 1S/C10H12N2O3S/c1-2-3-5-4-16-9-6(11)8(13)12(9)7(5)10(14)15/h2-3,6,9H,4,11H2,1H3,(H,14,15)/b3-2+/t6-,9-/m1/s1
    • InChI Key: ZYLDQHILNOZKIF-DHLUJLSBSA-N
    • SMILES: S1CC(/C=C/C)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

  • Exact Mass: 240.05686342g/mol
  • Monoisotopic Mass: 240.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 109Ų

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-amino-8-oxo-3-(1E)-1-propenyl-, (6R,7R)- Security Information

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